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Compound of Interest

Compound Name: Nitryl chloride

Cat. No.: B079355

Disclaimer: The synthesis of nitryl chloride (CINO:2) gas involves highly corrosive, toxic, and
reactive materials, presenting significant safety risks, including the potential for violent or
explosive reactions.[1][2] Due to these dangers, this document does not provide a detailed
experimental protocol for its synthesis. Instead, these notes offer essential information on the
properties of nitryl chloride and provide rigorous safety protocols for its handling, intended for
experienced researchers and professionals in controlled laboratory settings. All work with
hazardous materials should be preceded by a thorough, institution-specific hazard assessment
and performed in compliance with all safety regulations.

Introduction to Nitryl Chloride (CINO2)

Nitryl chloride is a corrosive, toxic, and colorless gas with a chlorine-like odor.[1] It serves as a
powerful nitrating and chlorinating agent in organic synthesis.[1][2][3] In atmospheric science,
CINO:z plays a crucial role as a significant nighttime reservoir of chlorine, impacting ozone
formation and the oxidizing capacity of the troposphere.

Conceptually, its formation involves the reaction of a chloride source with a nitrogen-containing
oxidizing agent. General published methods include the reaction of chlorosulfonic acid with
nitric acid or the reaction of dinitrogen pentoxide with chlorides.[1][3][4][5] Given its reactivity
and instability, it is often generated in situ for immediate use.

Physical and Chemical Properties
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The properties of nitryl chloride are summarized below. This data is essential for
understanding its behavior under laboratory conditions, particularly its volatility and density
relative to air.

Property Value

Molecular Formula CINO2[1][4]

Molecular Weight 81.46 g/mol [1][4]

Appearance Colorless gas; liquid may be pale yellow[1][2]
Odor Chlorine-like[1][2][3]

Boiling Point -14.3 °C to -15 °C[1][4]

Melting Point -145 °C[1][4]

Vapor Density 2.81 g/L (at 100 °C)[1][3]

Hazards Strong Oxidizer, Toxic, Corrosive[1]

May attack organic matter with explosive
Reactivity violence.[1][2] Decomposes on heating to NO2
and Cl2.[3] Reacts with water.[2][3]

Hazard Analysis and Safety Workflow

Nitryl chloride is a highly hazardous substance. It is a strong oxidizing agent that can react
violently with combustible and reducing materials.[3][6] It is corrosive to the eyes, skin, and
respiratory tract, and inhalation can be fatal.[6][7] The gas is heavier than air and can
accumulate in low-lying areas.[6]

A logical workflow must be followed to ensure safe handling. This involves a multi-layered
approach encompassing hazard assessment, engineering controls, personal protective
equipment, and emergency preparedness.
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Caption: Workflow for safely managing highly reactive and toxic chemicals.

Protocols for Safe Handling and Emergency
Response

Adherence to strict protocols is mandatory when working with nitryl chloride or similarly
hazardous gases.

Engineering Controls

o Ventilation: All work must be conducted within a certified chemical fume hood with a tested
and reliable face velocity to prevent inhalation exposure.[3][9]
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e Gas Scrubbing: The fume hood exhaust should be connected to a scrubbing system
containing a suitable neutralizing agent (e.g., a basic solution) to treat the effluent gas
stream before release.

o Containment: Use equipment made of compatible, inert materials (e.g., specific grades of
stainless steel, glass, or PTFE). Nitryl chloride is corrosive and attacks many metals.[6]

o Emergency Services: Ensure immediate access to an emergency safety shower and
eyewash station.[10][11]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent all routes of exposure.[12][13]

o Eye/Face Protection: Chemical splash goggles used in combination with a full-face shield
are mandatory.[10][14]

e Hand Protection: Use chemical-resistant gloves. Elbow-length gloves made of neoprene or
nitrile are recommended.[10][14][15] Check glove compatibility charts and inspect for any
signs of degradation before use.

o Body Protection: Wear a chemical-resistant apron or lab coat over non-flammable personal
clothing.[10][14]

» Respiratory Protection: In the event of a known or suspected leak outside of a fume hood, a
self-contained breathing apparatus (SCBA) is required.[7][9] Standard air-purifying
respirators are not sufficient.

Experimental Protocol: Gas Handling

o System Integrity Check: Before introducing any reagents, assemble the apparatus and
perform a leak check on the entire system using an inert gas.

 Inert Atmosphere: Ensure the apparatus is free of organic materials, moisture, and other
contaminants. The system should be purged with an inert gas (e.g., nitrogen or argon).

e Flow Control: Use high-quality mass flow controllers and regulators suitable for corrosive
gases to maintain precise control over gas addition.[16]
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e Monitoring: Continuously monitor the reaction temperature and pressure.

e Quenching: Upon completion, any excess nitryl chloride must be carefully neutralized by
bubbling the gas stream through a vigorously stirred, appropriate scrubbing solution.

Emergency Response Protocol

« Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[6] Symptoms of
lung edema may be delayed.[6]

o Skin/Eye Contact: The substance is corrosive.[6] Immediately flush affected skin or eyes with
copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][7]
Seek immediate medical attention.

o Gas Leak: If a leak is detected, all personnel should immediately evacuate the area. The
area should only be re-entered by trained emergency responders wearing appropriate
protective gear, including an SCBA.[16] Ventilate the area and contain the source of the leak
if it can be done without risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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